Cas no 690269-86-4 ((2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol)
(2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 9-(2-C-甲基-BETA-D-呋喃核糖基)-9H-嘌呤
- (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol
- (2R,3R,4R,5R)-5-(Hydroxymethyl)-3-methyl-2-(9H-purin-9-yl)tetrahydrofuran-3,4-diol
- BDBM50144943
- 9-(2-C-Methyl-beta-D-ribofuranosyl)-9H-purine
- A900604
- 9H-Purine, 9-(2-C-methyl-beta-D-ribofuranosyl)-
- (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-(9H-purin-9-yl)oxolane-3,4-diol
- (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yl-tetrahydrofuran-3,4-diol
- 9-(2-C-Methyl-β-D-ribofuranosyl)purine
- 9H-Purine, 9-(2-C-methyl-β-D-ribofuranosyl)-
- 9-(2-C-Methyl-b-D-ribofuranosyl)purine
-
- Inchi: 1S/C11H14N4O4/c1-11(18)8(17)7(3-16)19-10(11)15-5-14-6-2-12-4-13-9(6)15/h2,4-5,7-8,10,16-18H,3H2,1H3/t7-,8-,10-,11-/m1/s1
- InChI Key: HAUCHRMUNOHPHD-YJFSRANCSA-N
- SMILES: O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C=NC2C=NC=NC1=2)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 347
- XLogP3: -1.4
- Topological Polar Surface Area: 114
(2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH48707-50mg |
9-(2-C-Methyl-β-D-ribofuranosyl)purine |
690269-86-4 | 50mg |
$3371.00 | 2024-04-19 | ||
| Crysdot LLC | CD70000613-25mg |
(2R,3R,4R,5R)-5-(Hydroxymethyl)-3-methyl-2-(9H-purin-9-yl)tetrahydrofuran-3,4-diol |
690269-86-4 | 97% | 25mg |
$1150 | 2024-07-18 | |
| Crysdot LLC | CD70000613-50mg |
(2R,3R,4R,5R)-5-(Hydroxymethyl)-3-methyl-2-(9H-purin-9-yl)tetrahydrofuran-3,4-diol |
690269-86-4 | 97% | 50mg |
$1980 | 2024-07-18 |
(2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol
Exploring (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol (CAS 690269-86-4): A Comprehensive Guide
The compound (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol (CAS 690269-86-4) represents an intriguing nucleoside derivative with significant potential in pharmaceutical research and biochemical applications. This comprehensive guide explores its chemical properties, synthesis pathways, and emerging applications in modern science.
Chemically classified as a modified nucleoside, this compound features a methyl-substituted purine base attached to a hydroxymethyl oxolane sugar moiety. The specific (2R,3R,4R,5R) stereochemistry plays a crucial role in its biological activity and interaction with enzymes. Researchers particularly value its structural similarity to natural nucleosides while offering enhanced stability against enzymatic degradation.
Recent scientific literature highlights growing interest in CAS 690269-86-4 for antiviral research, especially in the context of RNA virus inhibition studies. The compound's ability to potentially interfere with viral polymerase activity makes it a subject of investigation for emerging infectious diseases. However, it's important to note these applications remain in preclinical stages, with ongoing research needed to establish therapeutic efficacy.
The synthesis of (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol typically involves multi-step organic transformations starting from protected ribose derivatives. Modern synthetic approaches emphasize green chemistry principles, including catalyst optimization and solvent reduction strategies that align with current pharmaceutical industry sustainability goals.
Analytical characterization of this compound requires sophisticated techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. The methyl group at position 3 of the oxolane ring creates distinctive spectral patterns that aid in structural verification. These analytical challenges reflect broader trends in quality control for complex pharmaceutical intermediates.
From a commercial perspective, CAS 690269-86-4 serves primarily as a research chemical for academic institutions and pharmaceutical developers. Market intelligence suggests growing procurement interest from biotechnology companies exploring novel nucleoside analogs for therapeutic development. Current pricing reflects its status as a specialty chemical with limited production scale.
Storage and handling recommendations for (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol emphasize protection from moisture and oxidation. Standard laboratory practices recommend storage at controlled room temperature under inert atmosphere for long-term stability, following general guidelines for nucleoside derivatives.
The scientific community continues to investigate potential derivatives of 690269-86-4, particularly focusing on prodrug strategies to enhance bioavailability. These research directions align with current pharmaceutical trends toward targeted drug delivery and personalized medicine approaches.
Regulatory status of this compound varies by jurisdiction, but it generally falls under research chemical classifications rather than therapeutic agents. Researchers should consult local regulations regarding its procurement and use, especially considering its structural relationship to controlled substances in some regions.
Future research directions for (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol may explore its potential in epigenetics and RNA modification studies, areas experiencing rapid growth in molecular biology. The compound's unique structural features could provide insights into nucleic acid biochemistry and enzyme-substrate interactions.
For laboratories working with CAS 690269-86-4, proper documentation including certificates of analysis and material safety data sheets remains essential. These quality assurance measures reflect broader industry standards for research chemicals in drug discovery pipelines.
The environmental fate and biodegradation pathways of 690269-86-4 represent another area requiring further study, particularly as regulatory agencies increase scrutiny on pharmaceutical environmental impact. Preliminary data suggest moderate persistence in aquatic systems, warranting proper disposal protocols.
In summary, (2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol (CAS 690269-86-4) occupies an important niche in medicinal chemistry research. Its structural features and potential biological activities continue to attract scientific interest, though much remains to be discovered about its full range of applications and properties.
690269-86-4 ((2R,3R,4R,5R)-5-(hydroxymethyl)-3-methyl-2-purin-9-yloxolane-3,4-diol) Related Products
- 2149-71-5(7H-Purine, 7-b-D-ribofuranosyl-)
- 36207-54-2(3H-Imidazo[2,1-i]purine,3-b-D-ribofuranosyl-,monohydrochloride (9CI))
- 4546-68-3(9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine)
- 39007-51-7(N6-Ethenoadenosine (~90%))
- 15397-12-3(2'-C-Methyladenosine)
- 550-33-4(Nebularine)
- 164803-17-2(5'-Deoxy-2'-C-methylinosine)
- 126502-08-7(2-Furanmethanol,tetrahydro-5-(9H-purin-9-yl)-, (2S,5R)-)
- 4546-54-7(2-aminopurine riboside)
- 7595-44-0(9H-Purine, 9-b-D-arabinofuranosyl-)